Cyclopropoxy vs. Cyclopropylmethoxy and Methylamino Analogs
The target compound features a direct cyclopropoxy (–O–cyclopropyl) linkage at the pyridine 5-position combined with a 3-methyl substituent. This is structurally distinct from the closest commercially available analog, 5-(cyclopropylmethoxy)picolinaldehyde (CAS 1502637-39-9), which incorporates a methylene spacer (–O–CH₂–cyclopropyl), increasing conformational flexibility and altering the electronic environment of the pyridine ring . The 5-cyclopropoxy-3-methyl substitution pattern is also distinct from 5-cyclopropoxy-3-(methylamino)picolinaldehyde (CAS 1243317-25-0), where the 3-methylamino group introduces hydrogen-bonding donor capacity absent in the target compound's 3-methyl group . Physicochemical property calculations indicate that the absence of the methylene spacer in 5-cyclopropoxy-3-methylpicolinaldehyde yields a lower molecular weight (177.20 g/mol) and reduced lipophilicity compared to 5-(cyclopropylmethoxy)picolinaldehyde, which has been noted to have a molecular weight of 189.21 g/mol in some listings, though authoritative databases consistently report 177.20 g/mol for the cyclopropylmethoxy compound .
| Evidence Dimension | Structural and Physicochemical Comparison |
|---|---|
| Target Compound Data | MW 177.20 g/mol; Substituents: 3-methyl, 5-cyclopropoxy (–O–cyclopropyl); No methylene spacer; No H-bond donor at C3 |
| Comparator Or Baseline | 5-(Cyclopropylmethoxy)picolinaldehyde (CAS 1502637-39-9): MW 177.20 g/mol; Substituents: 5-cyclopropylmethoxy (–O–CH₂–cyclopropyl); No C3 substituent. 5-Cyclopropoxy-3-(methylamino)picolinaldehyde (CAS 1243317-25-0): MW 192.21 g/mol; Substituents: 3-methylamino, 5-cyclopropoxy; Contains H-bond donor. |
| Quantified Difference | MW comparable within class (±~15 g/mol); Key differentiation: direct vs. methylene-spaced cyclopropoxy linkage; presence vs. absence of C3 H-bond donor; C3 methyl vs. methylamino functional group |
| Conditions | Structural comparison based on CAS registry data and vendor specifications |
Why This Matters
Different substituent topologies dictate divergent metabolic stability, target binding interactions, and synthetic derivatization potential, making direct substitution between these analogs chemically invalid for reproducible experimental outcomes.
